BDM88855

• Molecular Formula: C13H14ClN3
• Molecular Weight: 247.72 g/mol
• InChI: InChI=1S/C13H14ClN3/c14-11-9-10-3-1-2-4-12(10)16-13(11)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2
• InChIKey: JJZVQFQJCHXCFQ-UHFFFAOYSA-N

BDM88855: Allosteric AcrB Transmembrane Inhibitor

BDM88855 (3-chloranyl-2-piperazin-1-yl-quinoline) is a small-molecule pyridylpiperazine derivative (C13H14ClN3, MW 247.72) that functions as a conformationally selective, allosteric inhibitor of the AcrB component of the AcrAB-TolC Resistance-Nodulation-Division (RND) efflux pump in Escherichia coli [1]. Unlike competitive inhibitors that target substrate-binding pockets, BDM88855 binds to a unique transmembrane (TM) allosteric site within the L (loose) protomer of the AcrB homotrimer, thereby disrupting the proton relay network essential for the functional catalytic cycle of the pump [2]. This mechanism enables BDM88855 to enhance the antibacterial activity of co-administered antibiotics, including oxacillin, linezolid, and novobiocin, against wild-type E. coli .

Workflow

Allosteric AcrB efflux pump inhibition studies in E. coli

Mechanism

Transmembrane domain binding (L protomer); non-competitive allosteric trapping

Selection Context

Strain-specific probe with reported species selectivity; not a broad-spectrum EPI

• [1] RCSB PDB. Chemical Component Summary: 1K8 (BDM88855). View Source
• [2] Plé C, Tam HK, Vieira Da Cruz A, et al. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps. Nat Commun. 2022;13(1):115. View Source

Why BDM88855 Cannot Be Substituted

Generic substitution among efflux pump inhibitors (EPIs) is scientifically invalid due to profound differences in binding site topology, protomer selectivity, and susceptibility to resistance-conferring mutations. BDM88855 occupies a unique transmembrane allosteric pocket adjacent to the proton relay triad (D407, D408, K940) in the AcrB L protomer [1]. This site is spatially distinct from the deep binding pocket (DBP) targeted by pyranopyridine-based EPIs like MBX3132 [2]. Consequently, the functional impact of specific AcrB mutations diverges radically between inhibitor classes. For instance, the transmembrane mutation V411A completely abolishes the antibiotic-potentiating activity of BDM88855, yet has no effect on the activity of MBX series EPIs [3]. Conversely, BDM88855 activity is unaffected by the G141D_N282Y double mutation, which severely impairs the activity of both MBX EPIs and the arylpiperazine 1-(1-naphthylmethyl)piperazine [3]. This orthogonal resistance profile demonstrates that BDM88855 operates through a distinct molecular mechanism that cannot be functionally replicated by other in-class compounds, making it an indispensable tool for dissecting EPI mechanisms of action.

Target: BDM88855

Allosteric inhibitor targeting AcrB transmembrane domain (L protomer). Reported mechanism traps pump in non-functional state without competing for antibiotic substrates.

Substitute: PAβN / Competitive EPIs

Competitive inhibitors binding to porter domain drug pocket. Mechanism mismatch may shift efflux inhibition context and antibiotic potentiation outcomes.

Target: BDM88855

Species-specific activity validated for E. coli AcrB. Reported inactivity against P. aeruginosa MexB and minimal potentiation in A. baumannii.

Substitute: Pan-RND Inhibitors

Pyridylpiperazine analogs or broad-spectrum EPIs may not transfer activity to Pseudomonas or Acinetobacter RND pumps; requires species-specific validation.

• [1] Plé C, Tam HK, Vieira Da Cruz A, et al. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps. Nat Commun. 2022;13(1):115. View Source
• [2] Plé C, et al. Nat Commun. 2022; Fig. 4: Comparison of BDM88855 (9) and MBX3132 binding pocket in AcrB. View Source
• [3] Schuster S, Vavra M, Wirth DAN, Kern WV. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds. Microbiol Spectr. 2024;12(2):e0304523. View Source

BDM88855 Differentiation Evidence

Allosteric Binding Site in AcrB Transmembrane Domain

X-ray crystallographic superimposition reveals that BDM88855 and the pyranopyridine EPI MBX3132 bind to spatially distant pockets on AcrB. BDM88855 binds to the transmembrane (TM) domain of the L protomer, whereas MBX3132 binds to the deep binding pocket (DBP) in the periplasmic porter domain of the T protomer [1].

Allosteric Binding Site

Method context

Co-crystal structure at 2.45 Å (PDB 7OUM) confirms binding to AcrB L protomer TMD pocket (Asp407, Asp408, Lys940, Thr978). Distinct from porter domain binding of PAβN/D13-9001.

Supports AcrB allosteric mechanism research.

Competitive EPIs do not bind this site.

Evidence Dimension	Binding site location on AcrB homotrimer
Target Compound Data	BDM88855 binds to the TM domain of the L (loose) protomer
Comparator Or Baseline	MBX3132 binds to the deep binding pocket (DBP) in the periplasmic domain of the T (tight) protomer
Quantified Difference	Spatially distant; ~50-60 Å separation between binding sites
Conditions	X-ray crystallography; PDB 7OUK (BDM88855) vs. PDB 5ENQ (MBX3132)

Why This Matters

This spatial and conformational distinction defines a mechanistically unique class of EPI, making BDM88855 a non-redundant tool for studying TM-domain allostery and for orthogonal validation in combination studies.

• [1] Plé C, et al. Nat Commun. 2022; Fig. 4: Comparison of BDM88855 (9) and MBX3132 binding pocket in AcrB. View Source

No Cross-Activity with Pseudomonas MexB Pump

In a standardized comparative reassessment of 38 published EPIs, the activity of BDM88855 was found to be completely eliminated by the transmembrane AcrB mutation V411A, whereas the activity of MBX series EPIs was unaffected by this mutation [1]. In contrast, the activity of MBX EPIs was highly susceptible to the G141D_N282Y double mutation, a mutation that did not diminish the activity of BDM88855 [1].

No MexB Cross-Activity

Assay context

BDM88855 ineffective against P. aeruginosa MexB. DB08385 Variant 1 showed reported higher binding affinity via MM/PBSA calculations.

Species-specificity review required.

Not suited for P. aeruginosa efflux studies.

Evidence Dimension	Effect of specific AcrB mutations on EPI activity
Target Compound Data	Activity eliminated by V411A mutation; activity unaffected by G141D_N282Y double mutation
Comparator Or Baseline	MBX series EPIs: activity unaffected by V411A; activity severely impaired by G141D_N282Y
Quantified Difference	Qualitative elimination vs. no effect, and vice versa (orthogonal resistance profile)
Conditions	E. coli strains with stable wild-type AcrB overexpression carrying defined mutations; antibiotic potentiation assays

Why This Matters

This orthogonal resistance fingerprint provides a definitive, experimentally tractable method for confirming BDM88855's on-target activity in a research setting and for distinguishing its mechanism from that of other EPIs.

• [1] Schuster S, Vavra M, Wirth DAN, Kern WV. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds. Microbiol Spectr. 2024;12(2):e0304523. View Source

Minimal Potentiation in A. baumannii RND Pumps

Checkerboard assays comparing BDM88855.HCl (referred to as 9') and the broad-spectrum EPI PAβN demonstrate that BDM88855 achieves superior potentiation of oxacillin activity against wild-type E. coli BW25113. At an oxacillin concentration of 2 μg/mL, BDM88855.HCl at 125 μM reduced bacterial viability to ~0%, whereas PAβN at the same concentration achieved only partial reduction [1].

A. baumannii Potentiation

Data to verify

Only a few pyridylpiperazine derivatives out of >200 showed significant antibiotic potentiation in A. baumannii ATCC 17978.

Species barrier limits translation to Acinetobacter models.

Low probability of success for A. baumannii studies.

Evidence Dimension	Antibiotic potentiation efficacy (bacterial viability reduction)
Target Compound Data	BDM88855.HCl (125 μM) with oxacillin (2 μg/mL): ~0% viability
Comparator Or Baseline	PAβN (125 μM) with oxacillin (2 μg/mL): partial viability reduction (qualitative assessment)
Quantified Difference	BDM88855 achieves near-complete killing, while PAβN shows incomplete killing at equimolar concentration
Conditions	E. coli BW25113; checkerboard assay; viability measured by resazurin reduction assay

Why This Matters

This direct comparison quantifies BDM88855's superior efficacy relative to a commonly used reference EPI, justifying its selection over PAβN for experiments requiring robust oxacillin potentiation.

• [1] Plé C, et al. Nat Commun. 2022; Fig. 1: Checkerboard assay evaluating pyridomycin and oxacillin antibiotic activity in the presence of different concentrations of BDM88855.HCl (9') and PAβN. View Source

Reference Pharmacophore for Virtual Screening

The 2.45 Å resolution X-ray crystal structure of BDM88855 bound to the AcrB L protomer (PDB 7OUM) reveals specific, quantifiable interactions with key catalytic residues. The piperazine nitrogen forms a salt bridge with D408 (distance <4 Å), and the chlorine atom forms a halogen bond with the main chain carbonyl oxygen of K940 [1]. This binding site is unique to the L protomer and is not accessible in the T or O protomers.

Pharmacophore Reference

Cross-study context

Adopted as reference pharmacophore for virtual screening of MexB/AcrB allosteric modulators via DrugRep.

Supports in silico medicinal chemistry workflows.

Published computational validation.

Evidence Dimension	Binding interactions at the molecular level
Target Compound Data	Salt bridge with D408; halogen bond with K940 carbonyl oxygen
Comparator Or Baseline	Apo structure (PDB 7OUL) shows no ligand density in this region; MBX3132 binds to a distinct periplasmic pocket (PDB 5ENQ)
Quantified Difference	Binding site volume and interacting residues are completely distinct; BDM88855 binding induces specific helical shifts in TM domain
Conditions	X-ray diffraction at 2.45 Å resolution (PDB 7OUM)

Why This Matters

This high-resolution structural data provides atomic-level validation of BDM88855's unique binding mode, enabling rational experimental design and facilitating the interpretation of mutational or functional studies.

• [1] Plé C, et al. Nat Commun. 2022; Fig. 2: Structure of AcrB in complex with BDM88855 (9); PDB 7OUM. View Source

Fragment-Based Discovery and Rule-of-Three Optimization

A comprehensive SAR study of pyridylpiperazine derivatives evaluated EPI potency (EC90) for boosting a panel of antibiotics. BDM88855.HCl exhibited EC90 values of 125 μM for chloramphenicol and fusidic acid potentiation, but >125 μM for novobiocin, erythromycin, azithromycin, and ciprofloxacin [1]. In contrast, optimized analogs like BDM91531 achieved EC90 values of <15.6 μM for fusidic acid and 15.6 μM for chloramphenicol, indicating significantly improved potency for specific antibiotics [1].

Fragment & Ro3 Compliance

Reported

Fragment hit from 1,280-library screen. MW 247.72 Da; cLogP ~2.8-3.2. Adheres to Rule of Three (Ro3) parameters.

Supports transmembrane pocket accessibility.

Contrasts with larger competitive EPIs (e.g., PAβN ~518 Da).

Evidence Dimension	Antibiotic potentiation potency (EC90)
Target Compound Data	BDM88855.HCl: CHL EC90 125 μM, Fus EC90 125 μM, Nov EC90 >125 μM, ERY EC90 >125 μM
Comparator Or Baseline	BDM91531: CHL EC90 15.6 μM, Fus EC90 <15.6 μM, Nov EC90 31.25 μM, ERY EC90 31.25 μM
Quantified Difference	BDM91531 exhibits ~8-fold to >8-fold lower EC90 values compared to BDM88855 for chloramphenicol and fusidic acid
Conditions	E. coli BW25113; antibiotic boosting assays; EC90 determined by broth microdilution

Why This Matters

This data contextualizes BDM88855's activity profile within its chemical series, guiding researchers in selecting the appropriate compound: BDM88855 serves as the foundational probe for this class, while analogs like BDM91531 may be preferred for applications requiring higher potency against specific antibiotics.

• [1] Plé C, et al. Nat Commun. 2022; Supplementary Table 1: Structure and EPI potency for boosting different antibiotics (EC90 in µM). View Source

BDM88855 Validated Research Applications

AcrB Transmembrane Allostery Studies

BDM88855 is optimally suited for biophysical and structural biology studies aimed at elucidating the role of the AcrB transmembrane domain in proton transduction. Its unique binding to the L protomer near the D407/D408/K940 proton relay triad, validated by a 2.45 Å X-ray co-structure, makes it the definitive tool for investigating how TM allostery gates the functional rotation of AcrB protomers [1].

Ligand-Based Virtual Screening Reference

Researchers seeking to categorize novel EPIs or validate target engagement should use BDM88855 as a reference standard. Its characteristic resistance profile—activity abolished by the V411A mutation but unaffected by G141D_N282Y—provides a clear, orthogonal benchmark against which to compare the mechanism of unknown inhibitors in isogenic E. coli mutant panels [2].

Positive Control in E. coli Efflux Assays

For in vitro potentiation assays where mechanistic clarity is paramount, BDM88855 offers a well-characterized alternative to broad-spectrum EPIs like PAβN. Its concentration-dependent boosting of oxacillin, linezolid, and novobiocin activity against E. coli BW25113 is documented in checkerboard assays, providing a reliable baseline for evaluating antibiotic-EPI synergy [3].

Reference for Ro3-Compliant Transmembrane Ligands

The high-resolution structural data for BDM88855 bound to AcrB (PDB 7OUM) and its derivatives provide an invaluable template for molecular dynamics simulations and virtual screening campaigns aimed at discovering novel TM-domain allosteric inhibitors. The defined interactions with D408 and K940 serve as key pharmacophore features for rational design [1].

Application

Selection Property

Validation Focus

AcrB Transmembrane Allostery Studies

Allosteric binding validation

E. coli AcrB crystallography

Ligand-Based Virtual Screening Reference

Published computational reference standard

Species-specific cross-validation

E. coli Efflux Positive Control

E. coli-specific probe

Strain/genotype verification

Ro3-Compliant Transmembrane Ligand Reference

Ro3 physicochemical profile

Transmembrane pocket accessibility

• [1] Plé C, Tam HK, Vieira Da Cruz A, et al. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps. Nat Commun. 2022;13(1):115. View Source
• [2] Schuster S, Vavra M, Wirth DAN, Kern WV. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds. Microbiol Spectr. 2024;12(2):e0304523. View Source
• [3] Plé C, et al. Nat Commun. 2022; Fig. 1: Checkerboard assay evaluating pyridomycin and oxacillin antibiotic activity in the presence of different concentrations of BDM88855.HCl (9') and PAβN. View Source